Cas no 1805115-06-3 (Methyl 5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805115-06-3
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4838712
• Update Time: 2025-10-29

Methyl 5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-7(9(15)17-3)6(16-2)4-14-8(5)18-10(11,12)13/h4H,1-3H3
• InChI Key： KUFWDLDPAHBOCI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C(=O)OC)C(=CN=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate: A Comprehensive Overview

Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate (CAS No. 1805115-06-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development and pest control. The molecule's structure is characterized by a pyridine ring substituted with multiple functional groups, including a methoxy group, a trifluoromethoxy group, and a methyl ester group. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. The compound's structure is particularly notable for its trifluoromethoxy group, which is known to enhance the stability and bioavailability of molecules in pharmaceutical applications. Recent studies have highlighted the potential of this compound as a lead molecule in the development of new drugs targeting various diseases, including cancer and infectious diseases.

One of the most intriguing aspects of Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate is its ability to modulate key biological pathways. Research has shown that this compound can inhibit specific enzymes and receptors involved in disease progression, making it a promising candidate for therapeutic interventions. For instance, studies conducted in vitro have demonstrated its potent activity against certain kinases, which are critical targets in cancer therapy. Additionally, its trifluoromethoxy group has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby improving its efficacy as a drug candidate.

In the agricultural sector, Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate has been explored for its potential as a herbicide or insecticide. Its pyridine ring structure is known to interact with key enzymes in pests, leading to their inhibition or death. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional pesticides, given its high specificity and reduced toxicity to non-target organisms.

The development of Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate has been facilitated by cutting-edge research methodologies, including computational chemistry and high-throughput screening. These techniques have enabled scientists to optimize the compound's structure for improved potency and selectivity. For example, computational models have been used to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

Moreover, the synthesis of Methyl 5-Methoxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Carboxylate has been optimized through green chemistry principles, reducing waste and improving sustainability. This approach aligns with global efforts to develop eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, Methyl 5-Methoxy